Cas no 774238-72-1 (Acetamide, 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]-)

• Product Name: Acetamide, 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]-
• CAS No: 774238-72-1
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 536092
• PubChem ID: 15953168
• Update Time: 2025-06-11

Acetamide, 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]-
• 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]acetamide
• SCHEMBL5774643
• DTXSID50580387
• 774238-72-1
• 2,2,2-trifluoro-N-(4-hydroxymethyl-2-iodophenyl)acetamide
• 2,2,2-Trifluoro-N-(4-(hydroxymethyl)-2-iodophenyl)acetamide

• Inchi： 1S/C9H7F3INO2/c10-9(11,12)8(16)14-7-2-1-5(4-15)3-6(7)13/h1-3,15H,4H2,(H,14,16)
• InChI Key： FWVANFIVSLWMPM-UHFFFAOYSA-N
• SMILES： IC1C=C(CO)C=CC=1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 344.94736g/mol
• Monoisotopic Mass: 344.94736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Acetamide, 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]-

Comprehensive Overview of Acetamide, 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]- (CAS No. 774238-72-1): Properties, Applications, and Research Insights

Acetamide, 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]- (CAS No. 774238-72-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a trifluoroacetamide moiety with an iodophenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its hydroxymethyl functional group further enhances its reactivity, enabling applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like Acetamide, 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]- has surged, driven by their stability and metabolic resistance in medicinal chemistry. Researchers frequently search for "trifluoroacetamide derivatives" or "iodophenyl-based intermediates" to explore their potential in designing kinase inhibitors or antimicrobial agents. This compound’s CAS No. 774238-72-1 is often referenced in patents related to small-molecule therapeutics, highlighting its industrial relevance.

The synthesis of Acetamide, 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]- typically involves multi-step organic reactions, including halogenation and amidation processes. Its iodine substituent offers a strategic handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex pharmacophores. These attributes align with the growing interest in "click chemistry" and "late-stage diversification" strategies in drug development.

From an analytical perspective, CAS No. 774238-72-1 exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) spectra reveal characteristic peaks for the trifluoromethyl group (around -70 ppm in ¹⁹F NMR) and the aromatic iodine environment. Mass spectrometry (MS) data further confirm its molecular weight and fragmentation patterns, essential for quality control in industrial settings. Such details are critical for researchers querying "NMR analysis of fluorinated acetamides" or "MS characterization of iodophenyl compounds."

Beyond pharmaceuticals, Acetamide, 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]- finds niche applications in advanced materials. Its ability to act as a ligand or building block for metal-organic frameworks (MOFs) is under exploration, coinciding with the rise in searches for "fluorinated MOF precursors." Additionally, its hydrophilicity and electron-withdrawing properties make it a candidate for designing organic electronics and sensors.

Environmental and safety profiles of CAS No. 774238-72-1 are also a focal point. While not classified as hazardous, proper handling protocols for iodinated compounds are emphasized in literature, addressing common queries like "safe storage of iodophenyl derivatives." Regulatory compliance, such as REACH and FDA guidelines, is often discussed in contexts involving its use in GMP synthesis.

In conclusion, Acetamide, 2,2,2-trifluoro-N-[4-(hydroxymethyl)-2-iodophenyl]- represents a multifaceted compound bridging medicinal chemistry, materials science, and catalysis. Its CAS No. 774238-72-1 serves as a key identifier for researchers and industries leveraging its structural uniqueness. As innovation in fluorine chemistry and heterocyclic synthesis accelerates, this compound is poised to remain a high-value intermediate in cutting-edge applications.